2-(4-ethylphenoxy)-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]acetamide

• CAS RN: 4634-35-9
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(4-ethylphenoxy)-N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)acetamide
• InChI: InChI=1S/C22H19N3O3/c1-2-15-5-8-18(9-6-15)27-14-21(26)24-17-7-10-20-19(12-17)25-22(28-20)16-4-3-11-23-13-16/h3-13H,2,14H2,1H3,(H,24,26)
• InChI Key: FWWBASBPTFCFLX-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CN=CC=C4

Description

2-(4-ethylphenoxy)-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]acetamide is a chemical compound that has shown potential in scientific research. It is commonly referred to as ETP-46321 and belongs to the class of benzoxazole derivatives. ETP-46321 has been found to have a wide range of applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

ETP-46321 exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain. ETP-46321 has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that plays a key role in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
ETP-46321 has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. ETP-46321 has also been found to have antioxidant properties, which may contribute to its potential in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, ETP-46321 has been shown to have a protective effect on the liver, suggesting its potential in the treatment of liver diseases.

Advantages and Limitations for Lab Experiments

ETP-46321 has several advantages for use in lab experiments. It has a high yield of synthesis, making it an efficient compound to produce. ETP-46321 has also been found to be stable under certain conditions, allowing for accurate and reliable results in experiments. However, there are also limitations to the use of ETP-46321 in lab experiments. Its potential toxicity and side effects must be carefully considered, and further studies are needed to fully understand its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research of ETP-46321. One potential area of research is the development of ETP-46321 as a drug for the treatment of various diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of ETP-46321. This could provide insights into its potential uses and limitations. Additionally, the development of new synthesis methods for ETP-46321 could improve its efficiency and reduce its potential toxicity.

Synthesis Methods

The synthesis of ETP-46321 involves the reaction of 2-(4-ethylphenoxy) acetic acid with 2-aminobenzoxazole and 3-pyridinecarboxaldehyde. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the formation of the desired compound. The yield of ETP-46321 obtained through this method is high, making it an efficient synthesis route.

Scientific Research Applications

ETP-46321 has shown potential in scientific research, particularly in the field of pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. ETP-46321 has also been shown to have potential in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Its ability to inhibit the activity of certain enzymes and proteins has made it a promising candidate for drug development.